Cas no 2138067-58-8 (1-(2-oxoethyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-oxoethyl)cyclobutane-1-carbonitrile
• CAS No: 2138067-58-8
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 6585444
• PubChem ID: 144998321
• Update Time: 2025-07-15

1-(2-oxoethyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxoethyl)cyclobutane-1-carbonitrile
• Z3002999170
• 2138067-58-8
• EN300-1142694

• Inchi： 1S/C7H9NO/c8-6-7(4-5-9)2-1-3-7/h5H,1-4H2
• InChI Key： WQOLTEFVNAPCKS-UHFFFAOYSA-N
• SMILES： O=CCC1(C#N)CCC1

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(2-oxoethyl)cyclobutane-1-carbonitrile

1-(2-oxoethyl)cyclobutane-1-carbonitrile (CAS No. 2138067-58-8): A Comprehensive Overview

1-(2-oxoethyl)cyclobutane-1-carbonitrile (CAS No. 2138067-58-8) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its cyclobutane ring and the presence of a cyano group, which imparts specific chemical properties and reactivity patterns.

The molecular formula of 1-(2-oxoethyl)cyclobutane-1-carbonitrile is C₇H₉NO₂, and its molecular weight is approximately 143.15 g/mol. The compound's structure consists of a cyclobutane ring with a cyano group attached to one of the carbon atoms, and an oxoethyl group attached to another carbon atom. This unique arrangement of functional groups provides a rich platform for exploring its chemical behavior and potential applications.

In the realm of pharmaceutical research, 1-(2-oxoethyl)cyclobutane-1-carbonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of certain kinases, which are key targets in cancer therapy. The cyano group in the molecule plays a crucial role in this inhibition by forming stable complexes with the target enzymes.

Beyond its pharmaceutical applications, 1-(2-oxoethyl)cyclobutane-1-carbonitrile has also been explored for its use in materials science. Its rigid cyclobutane ring and reactive cyano group make it an attractive building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a monomer in the synthesis of polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composite materials.

In organic synthesis, 1-(2-oxoethyl)cyclobutane-1-carbonitrile serves as a versatile intermediate for the preparation of more complex molecules. Its reactivity can be harnessed through various chemical transformations, such as nucleophilic addition reactions and cross-coupling reactions. These reactions allow chemists to introduce new functional groups or modify existing ones, thereby expanding the scope of possible derivatives that can be synthesized from this compound.

The synthesis of 1-(2-oxoethyl)cyclobutane-1-carbonitrile typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of cyclobutanecarbonitrile with an appropriate electrophile to form the oxoethyl group. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing both cost and environmental impact.

Safety considerations are paramount when handling 1-(2-oxoethyl)cyclobutane-1-carbonitrile. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

In conclusion, 1-(2-oxoethyl)cyclobutane-1-carbonitrile (CAS No. 2138067-58-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.